Cas no 127510-96-7 (Methyl 2-cyano-4-fluorobenzoate)

• Product Name: Methyl 2-cyano-4-fluorobenzoate
• CAS No: 127510-96-7
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD11975805
• CID: 1011262
• Update Time: 2025-07-20

Methyl 2-cyano-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-fluorobenzoate
• BENZOIC ACID,2-CYANO-4-FLUORO-,METHYL ESTER
• 2-cyano-4-fluorobenzoic acid methyl ester
• 2-Cyano-4-fluoro-benzoic acid methyl ester
• AK118954
• CL8535
• CTK3J6054
• KB-78524
• KSC496A5J
• QC-927
• SureCN162217
• Benzoic acid, 2-cyano-4-fluoro-, methyl ester
• BCYCPVRVZPDHEC-UHFFFAOYSA-N
• 5348AA
• FCH1161165
• AX8244370
• AB0058470
• ST24047704

• MDL： MFCD11975805
• Inchi： 1S/C9H6FNO2/c1-13-9(12)8-3-2-7(10)4-6(8)5-11/h2-4H,1H3
• InChI Key： BCYCPVRVZPDHEC-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=C(C#N)C=1

Computed Properties

• Exact Mass: 179.03828
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Topological Polar Surface Area: 50.1

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 104-106 ºC
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• PSA: 50.09

Methyl 2-cyano-4-fluorobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Methyl 2-cyano-4-fluorobenzoate

Comprehensive Analysis of Methyl 2-cyano-4-fluorobenzoate (CAS No. 127510-96-7): Properties, Applications, and Industry Trends

Methyl 2-cyano-4-fluorobenzoate (CAS No. 127510-96-7) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This ester derivative, featuring a cyano group and fluorine substitution, exhibits unique reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₉H₆FNO₂, underscores its role in constructing complex molecules, particularly in drug discovery and material science.

The compound’s fluorobenzoate backbone contributes to its stability and bioavailability, aligning with modern demands for sustainable and efficient chemical processes. Researchers frequently explore its applications in cross-coupling reactions and heterocyclic synthesis, addressing trending topics like green chemistry and catalytic efficiency. Recent studies highlight its utility in designing biologically active molecules, a hotspot in pharmaceutical innovation.

From an industrial perspective, Methyl 2-cyano-4-fluorobenzoate is pivotal in optimizing high-throughput screening workflows. Its compatibility with automated synthesis platforms resonates with the growing adoption of AI-driven drug design—a frequently searched topic in 2024. Laboratories prioritize this compound for its reproducibility and scalability, key factors in cost-effective manufacturing.

Environmental and regulatory considerations further elevate its relevance. The compound’s low toxicity profile and biodegradability align with global ESG (Environmental, Social, and Governance) standards, a major focus for chemical enterprises. Analytical techniques like HPLC and NMR ensure precise quality control, meeting stringent industry benchmarks.

In summary, Methyl 2-cyano-4-fluorobenzoate (CAS No. 127510-96-7) bridges cutting-edge research and industrial practicality. Its versatility in medicinal chemistry and alignment with sustainable practices position it as a compound of enduring significance. As synthetic methodologies evolve, its role in next-generation therapeutics and smart materials will likely expand, reflecting the dynamic needs of science and technology.